Cas no 54159-18-1 ((S)-Ethyl 2-(benzylamino)propanoate)

• Product name: (S)-Ethyl 2-(benzylamino)propanoate
• CAS No: 54159-18-1
• MF: C₁₂H₁₇NO₂
• MW: 207.26888
• CID: 371708
• PubChem ID: 222273

(S)-Ethyl 2-(benzylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-(benzylamino)propanoate
• ETHYL 2-(BENZYLAMINO)PROPANOATE
• L-Alanine,N-(phenylmethyl)-, ethyl ester
• ethyl (2S)-2-(benzylamino)propanoate
• ethyl N-benzylalaninate
• N-benzylalanine ethyl ester
• N-Benzyl-L-alanine ethyl ester
• QDBFFNIUCGDMQN-UHFFFAOYSA-N
• MFCD00026881
• CS-0277782
• EN300-748989
• Ethyl2-(benzylamino)propanoate
• 54159-18-1
• (+/-)-2-Benzylamino-propionic acid ethyl ester
• FT-0640225
• NSC7998
• 64892-53-1
• SCHEMBL1878484
• 2-Benzylamino-propionic acid ethyl ester
• DTXSID40278529
• Ethyl benzylalaninate
• NSC-7998
• AKOS009159291
• FT-0772114

• Inchi： InChI=1S/C12H17NO2/c1-3-15-12(14)10(2)13-9-11-7-5-4-6-8-11/h4-8,10,13H,3,9H2,1-2H3
• InChI Key： QDBFFNIUCGDMQN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.11870

(S)-Ethyl 2-(benzylamino)propanoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

(S)-Ethyl 2-(benzylamino)propanoate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%